Cas no 2168221-81-4 (2-(cyclopropylamino)ethane-1-sulfonyl fluoride)

• Product Name: 2-(cyclopropylamino)ethane-1-sulfonyl fluoride
• CAS No: 2168221-81-4
• MF: C₅H₁₀FNO₂S
• MW: 167.201803684235
• CID: 6182801
• PubChem ID: 165868855
• Update Time: 2025-06-15

2-(cyclopropylamino)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopropylamino)ethane-1-sulfonyl fluoride
• EN300-1576984
• 2168221-81-4

• Inchi： 1S/C5H10FNO2S/c6-10(8,9)4-3-7-5-1-2-5/h5,7H,1-4H2
• InChI Key： CTHYNXHSZBNAHQ-UHFFFAOYSA-N
• SMILES： S(CCNC1CC1)(=O)(=O)F

Computed Properties

• Exact Mass: 167.04162790g/mol
• Monoisotopic Mass: 167.04162790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 54.6Ų

Additional information on 2-(cyclopropylamino)ethane-1-sulfonyl fluoride

Professional Introduction to 2-(cyclopropylamino)ethane-1-sulfonyl fluoride (CAS No. 2168221-81-4)

2-(cyclopropylamino)ethane-1-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. With the CAS number 2168221-81-4, this compound represents a unique structural motif that is particularly valuable for the development of novel therapeutic agents. Its molecular structure, featuring a sulfonyl fluoride group attached to an ethane backbone with a cyclopropylamino substituent, provides a versatile platform for further functionalization and derivatization, making it a compound of considerable interest to synthetic chemists and medicinal chemists alike.

The significance of 2-(cyclopropylamino)ethane-1-sulfonyl fluoride lies in its potential applications across multiple domains of chemical biology and drug discovery. The sulfonyl fluoride moiety is known for its reactivity, which allows for the introduction of various functional groups through nucleophilic substitution reactions. This property is particularly useful in the synthesis of sulfonamide-based drugs, which are widely recognized for their broad spectrum of biological activities. Additionally, the cyclopropylamino group introduces steric hindrance and electronic effects that can modulate the pharmacokinetic and pharmacodynamic properties of derived compounds, making this scaffold an attractive choice for structure-activity relationship (SAR) studies.

In recent years, there has been a surge in research focused on developing new sulfonamide derivatives with enhanced therapeutic profiles. The unique combination of features in 2-(cyclopropylamino)ethane-1-sulfonyl fluoride makes it a promising candidate for such endeavors. For instance, studies have demonstrated that sulfonyl fluoride-containing compounds can exhibit potent inhibitory activity against various enzymes and receptors involved in inflammatory and infectious diseases. The cyclopropylamino group, in particular, has been shown to improve binding affinity and metabolic stability, which are critical factors in drug design.

One of the most compelling aspects of 2-(cyclopropylamino)ethane-1-sulfonyl fluoride is its potential as a building block for the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with cancer and other diseases. By leveraging the reactivity of the sulfonyl fluoride group, researchers can design molecules that selectively inhibit specific kinases, thereby disrupting aberrant signaling pathways. Preliminary studies have indicated that derivatives of this compound exhibit promising activity against several kinases, including those implicated in tumor growth and metastasis.

The synthetic accessibility of 2-(cyclopropylamino)ethane-1-sulfonyl fluoride is another factor that contributes to its appeal in drug discovery. The compound can be synthesized through well-established methods involving the reaction of cyclopropylamine with ethanesulfonyl chloride followed by fluorination. This straightforward synthetic route allows for rapid access to large libraries of derivatives, enabling high-throughput screening and optimization campaigns. Such scalability is essential for identifying lead compounds with optimal pharmacological properties before proceeding to more complex synthetic transformations.

In addition to its applications in small-molecule drug discovery, 2-(cyclopropylamino)ethane-1-sulfonyl fluoride has shown potential in the field of biocatalysis and enzyme engineering. The sulfonyl fluoride group can serve as a handle for covalent modification of proteins, allowing researchers to develop novel enzyme inhibitors or probes for studying protein function. This capability is particularly valuable in the context of developing enzyme-based therapeutics, where precise control over protein activity is essential.

The latest advancements in computational chemistry have further enhanced the utility of 2-(cyclopropylamino)ethane-1-sulfonyl fluoride. Molecular modeling techniques have been employed to predict the binding modes and interactions of this compound with biological targets, providing insights into its mechanism of action. These computational studies have complemented experimental efforts by identifying key structural features that contribute to its potency and selectivity. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and reduce the time required to bring new drugs to market.

The versatility of 2-(cyclopropylamino)ethane-1-sulfonyl fluoride also extends to its role as an intermediate in the synthesis of more complex molecules. For example, it can be used to prepare sulfonamide-based peptidomimetics, which are designed to mimic the bioactivity of natural peptides while offering improved pharmacokinetic properties. Such peptidomimetics have emerged as a promising class of therapeutic agents due to their ability to target specific biological pathways with high affinity and selectivity.

In conclusion, 2-(cyclopropylamino)ethane-1-sulfonyl fluoride (CAS No. 2168221-81-4) represents a valuable compound with diverse applications in pharmaceutical research and chemical synthesis. Its unique structural features make it an ideal candidate for developing novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders. The combination of synthetic accessibility, reactivity, and biocatalytic potential positions this compound as a cornerstone in modern drug discovery efforts.